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Compound of Interest

2,6-Dimethyl-3'-
Compound Name:

methoxybenzophenone
CAS No.: 750633-72-8
Cat. No.: B1614020

Get Quote

\ J

Case ID: SOL-BENZ-750633 Compound: 2,6-Dimethyl-3'-methoxybenzophenone CAS:
750633-72-8 Solvent Focus: Dimethyl Sulfoxide (DMSO)[1]

Executive Summary & Compound Profile

2,6-Dimethyl-3'-methoxybenzophenone is a lipophilic, sterically hindered benzophenone
derivative.[1] While generally soluble in aprotic polar solvents like DMSO, users frequently
encounter issues related to kinetic dissolution limits, hygroscopic precipitation, and aqueous
“crash-out" during biological assays.[1]

The 2,6-dimethyl substitution pattern creates significant steric torsion between the phenyl rings
and the carbonyl group.[1] While this non-planarity typically lowers the melting point and crystal
lattice energy (theoretically aiding solubility), it also increases the molecule's lipophilicity,
making it highly sensitive to water content in DMSO stocks.[1]

Physicochemical Snapshot
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Property Value | Characteristic Implication for Solubility

Moderate molecular weight

Molecular Formula C16H1602
(240.30 g/mol ).[1]
] Highly lipophilic. Poor water
LogP (Predicted) ~3.8-4.2 -
solubility.[1][2]
Relies on dipole-dipole
H-Bond Donors 0

interactions with DMSO.[1]

) ) Prevents planar stacking;
Ortho-dimethyl steric

Key Structural Feature ) sensitive to solvent water
hindrance
content.[1]
>50 mM may require heating
Target Stock Conc. 10 MM - 50 mM

or sonication.

Troubleshooting Guide (Q&A)
Phase 1: Initial Solubilization (Making the Stock)[2]

Q: I am trying to make a 100 mM stock, but the powder remains visible at the bottom. Is the
compound insoluble? A: It is likely a kinetic issue rather than a thermodynamic one.
Benzophenones can form dense crystal lattices that are slow to break apart.[1]

o The Cause: At high concentrations (100 mM), the solvent-solute interaction surface area is
limited.[1] The 2,6-dimethyl steric bulk also hinders the solvent's approach to the carbonyl
center.[1]

e The Fix:

o Heat: Gently warm the vial to 37°C - 45°C in a water bath for 5-10 minutes. This increases
kinetic energy and disrupts the lattice.

o Sonicate: Use an ultrasonic bath (not a probe) for 10 minutes. Sonication creates
cavitation bubbles that mechanically break apart crystal aggregates.[1]

o Vortex: Vortex vigorously between heating cycles.
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o Critical Note: If it does not dissolve after 45°C heating, dilute to 50 mM. 100 mM is often
pushing the saturation limit for substituted benzophenones in "wet" DMSO.[1]

Q: The solution was clear, but after sitting on the bench for an hour, it turned cloudy. Why? A:
This is the Hygroscopicity Trap. DMSO is extremely hygroscopic; it absorbs atmospheric
moisture rapidly.[1][3]

e The Mechanism: As DMSO absorbs water from the air, the solvent power decreases.[3]
Since 2,6-Dimethyl-3'-methoxybenzophenone is highly lipophilic (LogP ~4), even a small
percentage of water (1-2%) in the DMSO can trigger precipitation.[1]

e The Fix: Always use anhydrous DMSO (stored over molecular sieves) and keep the vial
tightly capped. Flush the headspace with nitrogen or argon if possible.

Phase 2: Storage & Stability[2][5]

Q: I stored my 10 mM stock at 4°C. Now it's a solid block. Upon thawing, | see white needles.
Is the compound degraded? A: No, the compound is likely chemically stable, but it has
crystallized.

e The Physics: Pure DMSO freezes at ~18.5°C. Storing at 4°C guarantees the solvent will
freeze. During freezing, the solute is excluded from the DMSO crystal lattice, concentrating it
into aggregates that precipitate.[1]

e The Fix:

[e]

Thaw the vial completely at room temperature (RT).

o

Do not attempt to pipette from a suspension.

[¢]

Heat to 37°C and vortex until absolutely clear.

[e]

Recommendation: Store DMSO stocks at RT (protected from light) if used within 2 weeks.
For long-term, store at -20°C or -80°C, but expect to perform a "Heat & Vortex" cycle every
time you thaw.[1]

Phase 3: Assay Preparation (The "Crash-Out")[1][2]
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Q: My stock is clear, but when | add it to my cell culture media (1:1000 dilution), the solution
turns milky/cloudy. A: You are experiencing Solvent Shifting Precipitation.[1]

e The Mechanism: You are moving the compound from a favorable solvent (DMSO) to an
unfavorable one (water/media). If the local concentration at the injection point exceeds the
agueous solubility limit before it disperses, it precipitates instantly.

e The Fix:
o Intermediate Dilution: Do not jump from 10 mM (DMSO) - 10 uM (Media).
» Step A: Dilute 10 mM stock 1:10 into 100% DMSO (creates 1 mM working stock).
» Step B: Dilute that 1:100 into media with vigorous vortexing.

o The "Jet" Method: Inject the DMSO stock directly into the center of the vortexing media (do
not drop it on the static surface).

o Carrier Proteins: Ensure your media contains serum (FBS) or BSA.[1] Albumin binds
lipophilic benzophenones, keeping them in "pseudo-solution” and preventing crystal
growth.[1]

Visual Decision Tree: Solubilization Workflow
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Figure 1: Logical workflow for solubilizing, storing, and diluting 2,6-Dimethyl-3'-
methoxybenzophenone in DMSO.

Standard Operating Procedure (SOP)
Protocol: Preparation of 10 mM Stock Solution

e Weighing: Accurately weigh 2.40 mg of 2,6-Dimethyl-3'-methoxybenzophenone (MW:
240.30 g/mol) into a sterile, glass amber vial.

o Why Glass? DMSO can leach plasticizers from low-quality polypropylene tubes.[1]
e Solvent Addition: Add 1.0 mL of high-purity (>99.9%) Anhydrous DMSO.

o Tip: Use a fresh bottle of DMSO.[1][3] If the bottle has been open for >1 month, it likely
contains water.

 Dissolution:
o Vortex for 30 seconds.
o Inspect visually.[1][3][4] If particles remain, sonicate in a water bath at RT for 5 minutes.
o If still undissolved, warm to 37°C for 5 minutes and vortex again.

« Sterilization (Optional): If used for cell culture, filter through a 0.22 um PTFE or Nylon syringe
filter.[1]

o Warning: Do NOT use Cellulose Acetate (DMSO dissolves it).

¢ Aliquoting: Dispense into small aliquots (e.g., 50 yL) to avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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